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Compound of Interest

Compound Name: Chloroform

Cat. No.: B151607 Get Quote

Technical Support Center: Stabilized Chloroform
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the best practices for storing and handling stabilized

chloroform. Below you will find troubleshooting guides and frequently asked questions to

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is stabilized chloroform and why is a stabilizer necessary?

A1: Stabilized chloroform is chloroform that contains a small amount of a chemical stabilizer

to prevent its degradation.[1] Chloroform is susceptible to decomposition in the presence of

light and oxygen, which can lead to the formation of hazardous byproducts such as phosgene

(a highly toxic gas) and hydrochloric acid (HCl).[2][3] Stabilizers are added to inhibit these

degradation reactions, ensuring the purity and safety of the chloroform for experimental use.

[4]

Q2: What are the common stabilizers used in chloroform, and how do they differ?

A2: The two most common stabilizers are ethanol and amylene (also known as 2-methyl-2-

butene).[5]
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Ethanol: Typically added at a concentration of 0.6% to 1.0%, ethanol is a very effective

stabilizer.[6] It acts as a scavenger for any phosgene that may form, converting it into the

harmless compound diethyl carbonate.[1] Chloroform stabilized with ethanol generally has

a longer shelf life.[5]

Amylene: Usually added at a much lower concentration (around 100-200 ppm), amylene

works by scavenging free radicals that can initiate the degradation of chloroform.[5] While

effective, it may be consumed more quickly, leading to a shorter shelf life compared to

ethanol-stabilized chloroform.[5]

Q3: What are the ideal storage conditions for stabilized chloroform?

A3: To ensure its stability and longevity, stabilized chloroform should be stored in a cool, dry,

and well-ventilated area, away from direct sunlight and heat sources.[3][7] The recommended

storage temperature is typically between 15°C and 25°C (59°F and 77°F).[3] It should be kept

in a tightly sealed, amber glass bottle to protect it from light and prevent the evaporation of the

solvent and stabilizer.[6]

Q4: How long can I store stabilized chloroform?

A4: The shelf life of stabilized chloroform depends on the type of stabilizer used and the

storage conditions.

Ethanol-stabilized chloroform: When stored properly, it can have a shelf life of up to 5 years.

[5]

Amylene-stabilized chloroform: This typically has a shorter shelf life, often around 12 to 18

months.[5]

It is crucial to date the bottle upon receipt and upon opening to track its age.[8]

Q5: Can I use chloroform that has passed its expiration date?

A5: It is strongly advised not to use chloroform that has passed its expiration date.[8] Beyond

this date, the stabilizer may be depleted, increasing the risk of degradation and the presence of

hazardous impurities like phosgene and HCl. These impurities can compromise the integrity of

your experiments and pose a significant safety risk.
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Issue Possible Cause Recommended Action

Inconsistent or unexpected

experimental results.

Chloroform degradation

leading to the presence of

reactive impurities (phosgene,

HCl, free radicals).

1. Check the expiration date of

the chloroform. If expired,

dispose of it as hazardous

waste. 2. If not expired, test for

the presence of degradation

products using the protocols

outlined below. 3. For sensitive

applications, consider using a

fresh, unopened bottle of

stabilized chloroform.

A sharp, acidic, or pungent

odor is detected upon opening

the bottle.

This may indicate the

formation of phosgene and/or

hydrochloric acid due to

stabilizer depletion and

chloroform degradation.

1. IMMEDIATE CAUTION: Do

not inhale the vapors. Handle

the bottle only in a certified

chemical fume hood. 2. Use

appropriate personal protective

equipment (PPE), including

chemical-resistant gloves

(Viton or PVA recommended)

and safety goggles.[5] 3. Test

the vapors for phosgene using

an indicator strip (see

Experimental Protocols). 4. If

phosgene is detected, or if you

are uncertain, the chloroform

should be disposed of as

hazardous waste according to

your institution's guidelines.

The chloroform appears yellow

or cloudy.

This can be a sign of

degradation, the presence of

impurities, or contamination

with water.

1. Do not use the chloroform

for your experiments. 2.

Dispose of the bottle as

hazardous waste.

Corrosion is visible on the

bottle cap or threads.

Formation of hydrochloric acid

as a degradation byproduct

can corrode the cap.

1. Handle the bottle with

extreme care in a chemical

fume hood, wearing
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appropriate PPE. 2. If the cap

is difficult to open, do not force

it. Consult with your

institution's environmental

health and safety office for

guidance on safe handling and

disposal.

Application-Specific Troubleshooting: Nucleic Acid
Extraction
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Issue
Possible Cause Related to

Chloroform
Recommended Action

Low yield of DNA/RNA.
Incomplete phase separation

due to degraded chloroform.

1. Ensure you are using high-

purity, non-expired, stabilized

chloroform. 2. After adding

chloroform and centrifuging,

the interface between the

aqueous and organic layers

should be clear and distinct. A

fuzzy or large interface can

indicate issues with the

chloroform quality.[9]

Degraded DNA/RNA (as seen

on a gel).

Acidic chloroform due to HCl

formation can lead to nucleic

acid degradation.

1. Check the pH of your

chloroform by extracting it with

a small amount of neutral,

deionized water and testing

the pH of the aqueous layer

with pH paper. It should be

neutral. 2. If acidic, use a fresh

bottle of chloroform.

Poor 260/230 ratio in

spectrophotometer readings.

Contamination from the

organic phase.

1. Be careful not to disturb the

interface when aspirating the

aqueous phase. 2. Ensure

complete phase separation by

using high-quality chloroform

and appropriate centrifugation

conditions.[10]
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Parameter Ethanol Stabilized Amylene Stabilized Unstabilized

Typical Stabilizer

Concentration
~0.6% - 1.0% ~100 - 200 ppm N/A

Approximate Shelf

Life (Unopened)
Up to 5 years ~12 - 18 months

Very short; not

recommended for

storage

Approximate Shelf

Life (Opened)

6 - 12 months

(depending on usage

and handling)

3 - 6 months

(depending on usage

and handling)

Use immediately

Primary Degradation

Products

Phosgene (COCl₂),

Hydrochloric Acid

(HCl)

Phosgene (COCl₂),

Hydrochloric Acid

(HCl)

Phosgene (COCl₂),

Hydrochloric Acid

(HCl)

Experimental Protocols
Protocol 1: Qualitative Test for Phosgene Using
Indicator Strips
Objective: To detect the presence of phosgene gas in the headspace of a chloroform bottle.

Materials:

Filter paper

5% (w/v) Diphenylamine in ethanol

5% (w/v) 4-Dimethylaminobenzaldehyde in ethanol

Forceps

The suspect bottle of chloroform

Procedure:
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Prepare the indicator strips: In a chemical fume hood, dip a strip of filter paper into a freshly

prepared solution containing 5% diphenylamine and 5% 4-dimethylaminobenzaldehyde in

ethanol.[5]

Dry the strips: Allow the strips to air-dry completely in the fume hood. The dried strips should

be a pale yellow color.[5]

Perform the test: a. Working in a chemical fume hood, carefully open the suspect

chloroform bottle. b. Using forceps, hold a prepared indicator strip in the headspace (the air

space above the liquid) of the bottle for approximately 10-15 seconds. Do not let the strip

touch the liquid chloroform.

Observe the color change: Remove the strip and observe any color change.

Positive Result: The strip turning a distinct yellow to orange-yellow indicates the presence

of phosgene.[5]

Negative Result: No significant color change suggests that phosgene is not present at

detectable levels.

Protocol 2: Qualitative Test for Hydrochloric Acid
(Chloride Ions) using Silver Nitrate
Objective: To detect the presence of hydrochloric acid (as chloride ions) in chloroform, which

indicates degradation. Pure chloroform is a covalent compound and does not contain free

chloride ions.[11]

Materials:

Suspect chloroform

Deionized water

Test tube with a stopper or cap

Pipettes
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Silver nitrate (AgNO₃) solution (e.g., 0.1 M)

Procedure:

Extraction: In a chemical fume hood, place approximately 2 mL of the suspect chloroform
and 2 mL of deionized water into a clean test tube.

Mixing: Stopper the test tube and shake vigorously for 1-2 minutes to extract any HCl from

the chloroform into the water.

Phase Separation: Allow the layers to fully separate. Chloroform is denser and will be the

bottom layer.

Sample the Aqueous Layer: Carefully pipette the top aqueous layer into a new clean test

tube, ensuring that no chloroform is transferred.

Add Silver Nitrate: Add 2-3 drops of the silver nitrate solution to the aqueous extract.

Observe for a Precipitate:

Positive Result: The formation of a white, cloudy precipitate (silver chloride, AgCl)

indicates the presence of chloride ions, and therefore, that the chloroform has degraded

to produce HCl.[6][12]

Negative Result: The solution remaining clear indicates the absence of significant HCl

contamination.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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